Cas no 2228501-48-0 (2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2228501-48-0
• MF: C₅H₅F₂N₃O₃
• MW: 193.108307600021
• CID: 5922229
• PubChem ID: 165710758
• Update Time: 2025-10-28

2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol
• 2228501-48-0
• EN300-1940611

• Inchi： 1S/C5H5F2N3O3/c6-5(7,2-11)4-3(10(12)13)1-8-9-4/h1,11H,2H2,(H,8,9)
• InChI Key： IAWKOZFIRVDFHH-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=C(C=NN1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 193.02989735g/mol
• Monoisotopic Mass: 193.02989735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.7Ų

Additional information on 2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol

Compound 2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2228501-48-0)

The compound 2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol, identified by the CAS registry number 2228501-48-0, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of fluoroalkyl alcohols and contains a pyrazole ring substituted with a nitro group. The presence of the fluorine atoms and the hydroxyl group makes it a versatile molecule with interesting chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The fluorine atoms in this molecule contribute to its high lipophilicity and stability, making it a promising candidate for use in pharmaceuticals. The pyrazole ring, a five-membered aromatic heterocycle, is known for its ability to act as a hydrogen bond acceptor, which can enhance the bioavailability of drugs. The nitro group attached to the pyrazole ring further increases the molecule's reactivity and selectivity in various chemical reactions.

In terms of synthesis, 2,2-difluoro-2-(4-nitro-1H-pyrazol-3-yl)ethan-1-o is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The starting material is often a dihaloalkane, which undergoes substitution with an appropriate nucleophile to introduce the pyrazole moiety. The nitro group is then introduced via oxidation or direct substitution, depending on the specific reaction conditions.

The physical properties of this compound include a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The molecule's molecular weight is about 306 g/mol, and its density is roughly 1.3 g/cm³.

From an environmental perspective, the compound exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be metabolized by certain microbial strains, though the rate of degradation depends on environmental factors such as temperature and pH levels. This information is crucial for assessing its potential impact on ecosystems if released into the environment.

In terms of applications, 2,2-difluoro...